2-Bromo-1-isocyanato-4-nitrobenzene

• CAS No.: 105923-33-9
• Molecular Formula: C7H3BrN2O3
• Molecular Weight: 243.01 g/mol
• IUPAC Name: 2-bromo-1-isocyanato-4-nitrobenzene
• InChI: InChI=1S/C7H3BrN2O3/c8-6-3-5(10(12)13)1-2-7(6)9-4-11/h1-3H
• InChI Key: CUPHDOKPZZCASO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])Br)N=C=O

Description

2-Bromo-1-isocyanato-4-nitrobenzene is a substituted benzene derivative featuring three distinct functional groups: a bromine atom at position 2, an isocyanato group (-NCO) at position 1, and a nitro group (-NO₂) at position 2. This compound’s unique electronic and steric profile arises from the combination of electron-withdrawing (bromo, nitro) and reactive (isocyanato) substituents. Its primary applications lie in organic synthesis, where it serves as a versatile intermediate for pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituents (Positions)	Key Functional Groups	Reactivity Profile	Applications
2-Bromo-1-isocyanato-4-nitrobenzene	C₇H₃BrN₂O₃	Br (2), -NCO (1), -NO₂ (4)	Isocyanato, Nitro, Bromo	High reactivity (NCO group), electrophilic substitution hindered by NO₂	Intermediate in heterocycle synthesis
4-Bromo-1,2-diaminobenzene	C₆H₇BrN₂	Br (4), -NH₂ (1,2)	Amino, Bromo	Nucleophilic aromatic substitution (Br), redox-active NH₂ groups	Dye/polymer precursor
4-Bromo-2-methyl-1-nitrobenzene	C₇H₆BrNO₂	Br (4), -CH₃ (2), -NO₂ (1)	Methyl, Nitro, Bromo	Moderate reactivity; methyl group directs electrophilic substitution	Agrochemical intermediates
3-Bromoquinoline-7-carbaldehyde	C₁₀H₇BrNO	Br (3), -CHO (7)	Aldehyde, Bromo	Aldehyde participates in condensation reactions; bromo enables cross-coupling	Pharmaceutical building block

Key Findings:

Reactivity Differences: The isocyanato group in 2-bromo-1-isocyanato-4-nitrobenzene confers high reactivity toward nucleophiles (e.g., amines, alcohols), enabling urea or carbamate formation . In contrast, amino groups in 4-bromo-1,2-diaminobenzene facilitate coordination chemistry and polymerization . The nitro group in both 2-bromo-1-isocyanato-4-nitrobenzene and 4-bromo-2-methyl-1-nitrobenzene deactivates the aromatic ring, but the methyl group in the latter ortho-directs electrophilic substitution, unlike the meta-directing nitro group .

Synthetic Utility: 2-Bromo-1-isocyanato-4-nitrobenzene’s bromo and isocyanato groups allow sequential functionalization (e.g., Suzuki coupling followed by urea formation), whereas 4-bromo-1,2-diaminobenzene is tailored for redox-active ligand design . Computational methods (e.g., density functional theory, DFT) could predict regioselectivity in these compounds, as demonstrated in analogous systems .